N-(4-acetylphenyl)-6-bromo-2-phenyl-4-quinolinecarboxamide
Overview
Description
N-(4-acetylphenyl)-6-bromo-2-phenyl-4-quinolinecarboxamide, also known as ABQ-48, is a chemical compound that has gained significant attention in the field of scientific research. It belongs to the family of quinolinecarboxamides and has been found to exhibit promising biological activities.
Mechanism of Action
The mechanism of action of N-(4-acetylphenyl)-6-bromo-2-phenyl-4-quinolinecarboxamide is not fully understood. However, it has been suggested that it exerts its antitumor activity by inhibiting the activity of topoisomerase I and II enzymes, which are involved in DNA replication and repair. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, induce cell cycle arrest, and promote apoptosis. Additionally, this compound has been found to inhibit the migration and invasion of cancer cells, which are crucial steps in cancer metastasis.
Advantages and Limitations for Lab Experiments
N-(4-acetylphenyl)-6-bromo-2-phenyl-4-quinolinecarboxamide has several advantages for lab experiments. It exhibits potent antitumor activity against various cancer cell lines, making it a valuable tool for studying cancer biology. Additionally, this compound has shown promising activity against multidrug-resistant cancer cells, which are notoriously difficult to treat. However, this compound has some limitations for lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. Additionally, its toxicity and pharmacokinetic properties have not been extensively studied, which may limit its use in preclinical and clinical studies.
Future Directions
There are several future directions for the study of N-(4-acetylphenyl)-6-bromo-2-phenyl-4-quinolinecarboxamide. One potential direction is the optimization of its chemical structure to improve its pharmacokinetic properties and reduce its toxicity. Additionally, the development of this compound derivatives with improved activity against specific cancer types may be explored. Furthermore, the combination of this compound with other anticancer agents may be investigated to enhance its activity and overcome drug resistance. Finally, the in vivo efficacy of this compound needs to be evaluated in preclinical and clinical studies to determine its potential as a novel anticancer drug.
Scientific Research Applications
N-(4-acetylphenyl)-6-bromo-2-phenyl-4-quinolinecarboxamide has been extensively studied for its potential use in various scientific research fields. It has been found to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has shown promising activity against multidrug-resistant cancer cells, making it a potential candidate for the development of novel anticancer drugs.
properties
IUPAC Name |
N-(4-acetylphenyl)-6-bromo-2-phenylquinoline-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H17BrN2O2/c1-15(28)16-7-10-19(11-8-16)26-24(29)21-14-23(17-5-3-2-4-6-17)27-22-12-9-18(25)13-20(21)22/h2-14H,1H3,(H,26,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZZKPKVGFHFCGC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC(=O)C2=CC(=NC3=C2C=C(C=C3)Br)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H17BrN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.